Cas no 956276-42-9 (tert-butyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate)
tert-butyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (S,S)-3-BOC-3,6-DIAZABICYCLO[3.2.0]HEPTANE
- (S,S)-3-Boc-3,6-diaza-bicyclo[3.2.0]heptane
- (S,S)-3,6-DIAZA-BICYCLO[3.2.0]HEPTANE-3-CARBOXYLIC ACID TERT-BUTYL ESTER
- S14-2241
- tert-butyl (1S,5S)-3,6-diaza-bicyclo[3.2.0]heptane-3-carboxylate
- tert-butyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate
- (1S,5S)-3-Boc-3,6-diaza-bicyclo[3.2.0]heptane
- (1s,5s)-tert-butyl 3,6-diazabicyclo[3.2.0]heptane-3-carboxylate
- (1S,5S)-3-Boc-3,6-diazabicyclo[3.2.0]heptane
- 956276-42-9
- MFCD09991608
- DTXSID40635274
- (s,s)-3-boc-3,6-diazabicyclo[
- (S,S)-3-Boc-3,6-diazabicyclo[3.2.0]heptane, AldrichCPR
- AKOS006313215
- CS-0048664
- (1s,5s)-tert-butyl3,6-diazabicyclo[3.2.0]heptane-3-carboxylate
- SCHEMBL4871467
- AS-36947
-
- MDL: MFCD09991608
- Inchi: 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-5-7-4-11-8(7)6-12/h7-8,11H,4-6H2,1-3H3/t7-,8+/m0/s1
- InChI Key: YKGWXZRHRQUYTA-JGVFFNPUSA-N
- SMILES: O(C(C)(C)C)C(N1C[C@@H]2[C@H](C1)CN2)=O
Computed Properties
- Exact Mass: 198.13700
- Monoisotopic Mass: 198.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.6
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Liquid
- PSA: 41.57000
- LogP: 1.09180
tert-butyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P305+P351+P338
- Storage Condition:2-8 °C
tert-butyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0608-1g |
(1S,5S)-3-Boc-3,6-diaza-bicyclo[3.2.0]heptane |
956276-42-9 | 97% | 1g |
15943.2CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0608-5g |
(1S,5S)-3-Boc-3,6-diaza-bicyclo[3.2.0]heptane |
956276-42-9 | 97% | 5g |
58345.32CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0608-500mg |
(1S,5S)-3-Boc-3,6-diaza-bicyclo[3.2.0]heptane |
956276-42-9 | 97% | 500mg |
8463.46CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0608-100mg |
(1S,5S)-3-Boc-3,6-diaza-bicyclo[3.2.0]heptane |
956276-42-9 | 97% | 100mg |
4655.75CNY | 2021-07-19 | |
| Chemenu | CM109214-250mg |
tert-butyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate |
956276-42-9 | 97% | 250mg |
$275 | 2021-08-06 | |
| Chemenu | CM109214-1g |
tert-butyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate |
956276-42-9 | 97% | 1g |
$825 | 2021-08-06 | |
| AstaTech | 56164-0.1/G |
(S,S)-3-BOC-3,6-DIAZABICYCLO[3.2.0]HEPTANE |
956276-42-9 | 95% | 0.1g |
$339 | 2023-09-17 | |
| AstaTech | 56164-0.25/G |
(S,S)-3-BOC-3,6-DIAZABICYCLO[3.2.0]HEPTANE |
956276-42-9 | 95% | 0.25g |
$599 | 2023-09-17 | |
| AstaTech | 56164-1/G |
(S,S)-3-BOC-3,6-DIAZABICYCLO[3.2.0]HEPTANE |
956276-42-9 | 95% | 1/G |
$1305 | 2022-06-01 | |
| Chemenu | CM109214-1g |
tert-butyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate |
956276-42-9 | 97% | 1g |
$716 | 2024-07-18 |
tert-butyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on tert-butyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate
Introduction to tert-butyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate (CAS No. 956276-42-9) and Its Emerging Applications in Chemical Biology
The compound tert-butyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate (CAS No. 956276-42-9) represents a fascinating molecule with a unique structural framework that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its rigid bicyclic scaffold, featuring two nitrogen atoms integrated into a seven-membered ring, combined with the presence of a tert-butyl ester group, positions it as a versatile building block for the design of novel bioactive molecules.
Recent advancements in medicinal chemistry have highlighted the importance of conformationally constrained peptides and peptidomimetics in drug development. The cyclic structure of (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate provides a stable core that mimics the natural backbone of peptides while allowing for functionalization at specific positions. This dual capability has made it an attractive candidate for modulating biological pathways and exploring new therapeutic strategies.
The stereochemistry of this compound, particularly the (1S,5S) configuration, is critical to its biological activity. Chirality plays a pivotal role in determining the interactions between molecules and biological targets, and the precise arrangement of substituents in this compound can influence its binding affinity and selectivity. Studies have demonstrated that enantiomerically pure cyclic peptidomimetics often exhibit enhanced potency and reduced side effects compared to their racemic counterparts.
In the context of drug discovery, tert-butyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate serves as an excellent scaffold for developing protease inhibitors, receptor antagonists, and other therapeutic agents. The tert-butyl ester group not only provides a site for further derivatization but also contributes to the overall hydrophobicity of the molecule, which can be advantageous for membrane permeability and oral bioavailability.
One of the most compelling aspects of this compound is its potential application in modulating enzyme activity through covalent inhibition. The presence of both nitrogen atoms within the bicyclic system allows for interactions with various enzymatic active sites, including those involving catalytic triads or metal coordination centers. This versatility has been exploited in recent research to develop inhibitors targeting serine proteases, which are implicated in numerous diseases such as cancer and inflammation.
Recent studies have also explored the use of (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate derivatives as scaffolds for small-molecule probes in biochemical assays. These probes can help elucidate enzyme mechanisms and identify new therapeutic targets by providing insights into substrate recognition and transition-state interactions. The structural rigidity offered by this compound ensures that it remains stable under various reaction conditions, making it an ideal candidate for such mechanistic studies.
The synthesis of tert-butyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic system requires careful consideration of reaction pathways to ensure high enantioselectivity and yield. Advances in asymmetric synthesis techniques have enabled more efficient access to enantiomerically pure forms of this compound, which is crucial for its biological evaluation.
The pharmaceutical industry has shown particular interest in peptidomimetics as alternatives to traditional peptide-based drugs due to their improved stability and pharmacokinetic properties. Terut Butyl (1s 5s) 3 6 diazabicyclo 320 heptane 3 carboxylate derivatives have been investigated as potential treatments for neurological disorders, where their ability to cross the blood-brain barrier is particularly valuable.
Moreover, the versatility of this scaffold extends beyond protease inhibition; it has been explored as a platform for developing kinase inhibitors and other enzyme-targeting agents. The unique combination of structural features allows for fine-tuning of molecular properties such as solubility, lipophilicity, and metabolic stability, making it adaptable to various therapeutic needs.
The growing body of literature on tert-butyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate underscores its significance as a chemical biology tool and a potential lead compound in drug discovery pipelines. As research continues to uncover new applications for this molecule, its role in advancing therapeutic strategies is likely to expand further.
956276-42-9 (tert-butyl (1S,5S)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate) Related Products
- 370882-66-9(tert-butyl (1S,5R)-3,6-diazabicyclo[3.2.0]heptane-6-carboxylate)
- 122848-57-1(Tert-butyl 3,6-diazabicyclo[3.2.0]heptane-6-carboxylate)
- 917610-17-4(Pyrrolo[3,4-c]pyrrole-2(1H)-carboxylic acid, 5-(3-azetidinyl)hexahydro-, 1,1-dimethylethyl ester)
- 1438241-15-6(tert-butyl 7-methyl-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate)
- 1148044-31-8(tert-Butyl 1,6-diazaspiro[3.4]octane-1-carboxylate)
- 1158749-79-1(tert-butyl 1,6-diazaspiro[3.4]octane-6-carboxylate)
- 1017789-34-2(tert-Butyl 3,6-diazabicyclo[3.2.0]heptane-3-carboxylate)
- 1419075-97-0(tert-butyl (1R,5R)-3,6-diazabicyclo[3.2.0]heptane-3-carboxylate)
- 883547-83-9(Tert-butyl 3-(3-(aminomethyl)azetidin-1-YL)pyrrolidine-1-carboxylate)
- 799279-81-5(tert-butyl (1R,5S)-3,6-diazabicyclo[3.2.0]heptane-6-carboxylate)